N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-(2,4-dichlorophenyl)sulfanylacetamide
• InChI: InChI=1S/C14H9Cl4NOS/c15-8-2-4-13(11(18)5-8)21-7-14(20)19-12-6-9(16)1-3-10(12)17/h1-6H,7H2,(H,19,20)
• InChI Key: AIJAJNXPAIXEDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)SCC(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H9Cl4NOS
• Molecular Weight: 381.1 g/mol

Description

N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. Diclofenac has been shown to be effective in reducing pain, inflammation, and fever. In addition, it has been used as a research tool to study the mechanism of action of NSAIDs.

Mechanism of Action

N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide inhibits the activity of both COX-1 and COX-2 enzymes. COX-1 is constitutively expressed in most cells and is responsible for the production of prostaglandins that are involved in the maintenance of normal physiological functions such as gastric mucosal integrity, platelet aggregation, and renal blood flow. COX-2, on the other hand, is inducible and is responsible for the production of prostaglandins that are involved in inflammation and pain. By inhibiting both COX-1 and COX-2 enzymes, N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, leukotrienes, and thromboxanes. It also inhibits the activity of lipoxygenase enzymes, which are responsible for the production of leukotrienes. N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has been shown to have analgesic, anti-inflammatory, and antipyretic effects.

Advantages and Limitations for Lab Experiments

N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has been widely used as a research tool to study the mechanism of action of NSAIDs. It has been shown to be effective in reducing pain, inflammation, and fever. However, N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has some limitations as a research tool. It has been shown to have some toxic effects on the liver and kidneys. In addition, it has been shown to interfere with the production of cytokines, which are important mediators of the immune response. Therefore, caution should be exercised when using N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide in laboratory experiments.

Future Directions

There are several future directions for research on N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide. One area of research is to study the molecular mechanisms underlying the toxic effects of N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide on the liver and kidneys. Another area of research is to develop new NSAIDs that are more selective for COX-2 enzymes and have fewer side effects than N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide. In addition, there is a need to study the long-term effects of N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide on human health. Finally, there is a need to develop new methods for the synthesis of N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide that are more efficient and environmentally friendly.

Synthesis Methods

N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide can be synthesized by reacting 2,5-dichlorophenylacetic acid with thionyl chloride to form 2,5-dichlorophenylacetyl chloride. This intermediate is then reacted with 2,4-dichlorophenylthiol in the presence of a base such as sodium hydroxide to form N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide.

Scientific Research Applications

N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has been extensively studied in the field of pharmacology and toxicology. It has been used as a research tool to study the mechanism of action of NSAIDs. N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are mediators of inflammation and pain. By inhibiting COX enzymes, N-(2,5-dichlorophenyl)-2-[(2,4-dichlorophenyl)thio]acetamide reduces the production of prostaglandins, thereby reducing inflammation and pain.